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Compound of Interest

Compound Name: Leucomentin-5

Cat. No.: B15591535 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Leucomentin-5 is a naturally occurring polyphenol produced by the mushroom Paxillus

panuoides.[1] As a potent free radical scavenger, it exhibits significant inhibitory effects on lipid

peroxidation. This technical guide provides a comprehensive overview of the known physical

and chemical properties of Leucomentin-5. It details the experimental protocols for its isolation

and characterization and explores its potential mechanism of action through relevant signaling

pathways. All quantitative data is presented in structured tables for clarity, and key

experimental and logical workflows are visualized using diagrams.

Physicochemical Properties
Initial characterization of Leucomentin-5 has established its fundamental chemical and

physical properties. While a comprehensive experimental dataset is still developing, the

available information provides a solid foundation for its application in research and drug

development.

Chemical Properties
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Property Value Source

Molecular Formula C38H34O13

Molecular Weight 698.67 g/mol [1]

IUPAC Name

[2-acetyloxy-3,6-bis(4-

hydroxyphenyl)-4,5-bis[[(Z)-3-

[(2R,3S)-3-methyloxiran-2-

yl]prop-2-enoyl]oxy]phenyl]

(Z)-3-[(2R,3S)-3-methyloxiran-

2-yl]prop-2-enoate

[1]

Canonical SMILES

CC1C(O1)C=CC(=O)OC2=C(

C(=C(C(=C2OC(=O)C)C3=CC

=C(C=C3)O)OC(=O)C=CC4C(

O4)C)OC(=O)C=CC5C(O5)C)

C6=CC=C(C=C6)O

[1]

InChI Key
QPGKQDNGSJHXHK-

YQZLAJEPSA-N
[1]

Physical Properties
Property Value Source

Appearance Gray Powder [1]

Solubility Soluble in Methanol [1]

Note: Further quantitative physical data such as melting point, boiling point, and pKa have not

been reported in the reviewed literature.

Experimental Protocols
The isolation and characterization of Leucomentin-5 were first described by Yun et al. in 2000.

The following protocols are based on their reported methodology.

Isolation of Leucomentin-5 from Paxillus panuoides**
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The isolation of Leucomentin-5 involves a multi-step extraction and chromatographic

purification process from the fruiting bodies of the mushroom Paxillus panuoides.

Isolation Workflow for Leucomentin-5

Fruiting bodies of Paxillus panuoides

Extraction with organic solvent (e.g., Methanol)

Concentration of crude extract

Solvent partitioning

Silica gel column chromatography

Further purification by HPLC

Isolated Leucomentin-5

Click to download full resolution via product page

Isolation workflow for Leucomentin-5.

Methodology:
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Extraction: The dried and powdered fruiting bodies of Paxillus panuoides are subjected to

exhaustive extraction with an organic solvent such as methanol at room temperature.

Concentration: The resulting crude extract is concentrated under reduced pressure to yield a

viscous residue.

Solvent Partitioning: The residue is then suspended in water and partitioned successively

with solvents of increasing polarity, such as hexane, chloroform, and ethyl acetate, to

separate compounds based on their polarity.

Chromatographic Separation: The bioactive fractions, typically the ethyl acetate fraction, are

subjected to column chromatography on silica gel. Elution is performed with a gradient of

solvents to separate the different components.

High-Performance Liquid Chromatography (HPLC): Fractions containing Leucomentin-5 are

further purified by reversed-phase HPLC to yield the pure compound.

Structural Characterization
The structure of Leucomentin-5 was elucidated using a combination of spectroscopic

techniques.

Structural Characterization Workflow

Isolated Leucomentin-5

Mass Spectrometry (MS) Nuclear Magnetic Resonance (NMR) Spectroscopy

Determination of Molecular Formula and Weight Elucidation of the carbon-hydrogen framework

Final Structure Confirmation
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Workflow for the structural characterization of Leucomentin-5.

Methodology:

Mass Spectrometry (MS): High-resolution mass spectrometry, such as Fast Atom

Bombardment Mass Spectrometry (FAB-MS), is used to determine the exact molecular

weight and elemental composition of the compound, allowing for the deduction of its

molecular formula.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: Provides information about the number, environment, and connectivity of

hydrogen atoms in the molecule.

¹³C NMR: Reveals the number and types of carbon atoms present.

2D NMR (e.g., COSY, HMQC, HMBC): These experiments are crucial for establishing the

connectivity between protons and carbons, allowing for the complete assembly of the

molecular structure.

Biological Activity and Signaling Pathways
Leucomentin-5 is recognized for its potent antioxidant properties, specifically as a free radical

scavenger and an inhibitor of lipid peroxidation. Its IC50 value for the inhibition of lipid

peroxidation has been reported to be 0.11 μg/mL.

Proposed Mechanism of Action: Free Radical
Scavenging
As a polyphenolic compound, Leucomentin-5 likely exerts its free radical scavenging effects

through hydrogen atom transfer (HAT) or single electron transfer (SET) mechanisms, which are

common for compounds with multiple hydroxyl groups on aromatic rings.
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Proposed Free Radical Scavenging by Leucomentin-5

Leucomentin-5 (-OH)
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Leucomentin-5 Radical (O•)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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